Cas no 1802436-80-1 (3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one)

• Product Name: 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• CAS No: 1802436-80-1
• MF: C₁₅H₁₀Cl₂O
• MW: 277.145302295685
• CID: 4705473
• Update Time: 2025-05-27

3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• (2E)-3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one
• 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one

• Inchi： 1S/C15H10Cl2O/c16-13-6-3-5-12(10-13)15(18)9-8-11-4-1-2-7-14(11)17/h1-10H
• InChI Key： ORGAHMQRKMBGBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C=CC(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Topological Polar Surface Area: 17.1

Additional information on 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one

Comprehensive Overview of 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one (CAS No. 1802436-80-1)

3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one (CAS No. 1802436-80-1) is a specialized organic compound belonging to the class of chalcone derivatives. Chalcones are known for their α,β-unsaturated ketone structure, which makes them valuable intermediates in pharmaceutical and material science research. This compound features two distinct chlorophenyl groups, enhancing its reactivity and potential applications in drug discovery and organic synthesis.

The growing interest in 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one stems from its structural versatility. Researchers are increasingly exploring its role in medicinal chemistry, particularly in the development of anti-inflammatory and antioxidant agents. Recent studies highlight its potential as a scaffold for designing small-molecule inhibitors, aligning with the current trend toward targeted therapies in healthcare. Additionally, its photophysical properties make it a candidate for optoelectronic materials, a hot topic in renewable energy research.

From a synthetic perspective, CAS No. 1802436-80-1 is often synthesized via Claisen-Schmidt condensation, a widely used method for chalcone preparation. This process involves the reaction of 2-chlorobenzaldehyde with 3-chloroacetophenone under basic conditions. The compound’s purity and yield are critical for downstream applications, driving demand for high-purity reagents in labs. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, reflecting the broader emphasis on quality control in chemical manufacturing.

Environmental and safety considerations are also paramount when handling 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This aligns with the increasing focus on green chemistry and sustainable research practices, which are frequently searched topics among scientists and policymakers.

In summary, 3-(2-Chlorophenyl)-1-(3-chlorophenyl)prop-2-en-1-one (CAS No. 1802436-80-1) represents a compelling area of study at the intersection of pharmaceutical innovation and material science. Its dual functionality and adaptability to modern research trends ensure its continued relevance in scientific advancements.